VU0071063

• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol
• InChI: InChI=1S/C18H22N4O2/c1-18(2,3)13-8-6-12(7-9-13)10-22-11-19-15-14(22)16(23)21(5)17(24)20(15)4/h6-9,11H,10H2,1-5H3
• InChIKey: ZFZAIHKQJBMYLO-UHFFFAOYSA-N

VU0071063: Non-Diazoxide Kir6.2/SUR1 Opener

VU0071063 [7-(4-(tert-butyl)benzyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione] is a xanthine derivative and a fast-acting, reversible, and selective activator of ATP-sensitive potassium (KATP) channels composed of Kir6.2 and sulfonylurea receptor 1 (SUR1) subunits [1]. It directly occupies the binding site within SUR1 and activates Kir6.2/SUR1 channels with a half-effective concentration (EC₅₀) of approximately 7 µM . This chemotype exhibits a steep structure-activity relationship and serves as a novel tool compound for probing β-cell physiology, KATP channel gating, and the therapeutic potential of SUR1-containing channels in the pancreas and brain [2].

Kir6.2/SUR1-selective KATP channel opener from a non-diazoxide xanthine scaffold

Orthogonal chemotype for target engagement studies in pancreatic β-cells and brain

SUR1 specificity spares vascular Kir6.1/SUR2B channels, reported brain exposure

• [1] Raphemot, R., Swale, D. R., Dadi, P. K., Jacobson, D. A., Cooper, P., Wojtovich, A. P., Banerjee, S., Nichols, C. G., & Denton, J. S. (2014). Direct activation of β-cell KATP channels with a novel xanthine derivative. Molecular Pharmacology, 85(6), 858–865. https://doi.org/10.1124/mol.114.091876 View Source
• [2] Kharade, S. V., Kurata, H., Bender, A. M., Blobaum, A. L., Figueroa, E. E., Dadi, P. K., ... & Denton, J. S. (2019). Structure-Activity Relationships, Pharmacokinetics, and Pharmacodynamics of the Kir6.2/SUR1-Specific Channel Opener VU0071063. Journal of Pharmacology and Experimental Therapeutics, 370(3), 404–415. https://doi.org/10.1124/jpet.119.257204 View Source

Why VU0071063 Is Irreplaceable

Generic substitution among potassium channel modulators is invalid because KATP channel subtypes exhibit distinct subunit compositions, tissue distributions, and pharmacological profiles [1]. Broad-spectrum activators like diazoxide (EC₅₀ = 120 µM) suffer from potency limitations and off-target effects on vascular SUR2B-containing channels [2], while other in-class compounds such as NN414 lack published CNS penetration data [3]. Inhibitors like VU591 and VU0134992 are fundamentally misdirected: VU591 is a ROMK (Kir1.1) inhibitor with only 17% inhibition of Kir6.2/SUR1 at 10 µM , and VU0134992 is a Kir4.1 blocker with weak activity toward Kir6.2/SUR1 [4]. The quantitative evidence below demonstrates why VU0071063's specific pharmacological signature—combining nanomolar-range selectivity against off-target Kir channels, brain penetrance, and validated in vivo efficacy—renders it irreplaceable for studies requiring precise SUR1 modulation.

Attribute

VU0071063

Diazoxide class

Chemotype

Xanthine scaffold, structurally orthogonal

Benzothiadiazine derivatives, established SAR

KATP subtype selectivity

SUR1-specific; no Kir6.1/SUR2B activation

Activates vascular Kir6.1/SUR2B; off-target vasodilation risk

CNS exposure

Documented brain penetration, PET-validated

No reported brain penetration; limited CNS data

Similar product does not mean interchangeable product. Substituting with a diazoxide-class opener may produce different potency, selectivity, and tissue-distribution outcomes.

• [1] Flagg, T. P., Enkvetchakul, D., Koster, J. C., & Nichols, C. G. (2010). Muscle KATP channels: recent insights to energy sensing and myoprotection. Physiological Reviews, 90(3), 799–829. https://doi.org/10.1152/physrev.00027.2009 View Source
• [2] Raphemot, R., Swale, D. R., Dadi, P. K., Jacobson, D. A., Cooper, P., Wojtovich, A. P., Banerjee, S., Nichols, C. G., & Denton, J. S. (2014). Direct activation of β-cell KATP channels with a novel xanthine derivative. Molecular Pharmacology, 85(6), 858–865. https://doi.org/10.1124/mol.114.091876 View Source
• [3] Carr, R. D., Brand, C. L., Bodvarsdottir, T. B., Hansen, J. B., & Sturis, J. (2003). NN414, a SUR1/Kir6.2-selective potassium channel opener, reduces blood glucose and improves glucose tolerance in the VDF Zucker rat. Diabetes, 52(10), 2513–2518. https://doi.org/10.2337/diabetes.52.10.2513 View Source
• [4] Kharade, S. V., Sanchez, A., Figueroa, E. E., Kurata, H., & Denton, J. S. (2018). Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Molecular Pharmacology, 94(2), 798–810. https://doi.org/10.1124/mol.118.112367 View Source

VU0071063 Comparative Evidence

Kir6.2/SUR1 Activation Potency vs. Diazoxide

VU0071063 activates Kir6.2/SUR1 channels with an EC₅₀ of 7 µM, which is approximately 17-fold more potent than the clinically used activator diazoxide, which exhibits an EC₅₀ of 120 µM . This potency advantage is observed in whole-cell patch clamp electrophysiology using heterologously expressed channels [1]. At low micromolar concentrations (≤10 µM), VU0071063 achieves greater channel activation efficacy than diazoxide [2].

Activation potency

Head-to-head

EC50 7.44 μM vs. 78.42 μM (diazoxide), ~10.5-fold higher potency

May support lower-concentration Kir6.2/SUR1 engagement

Tl+ flux, T-REx-HEK293 cells; 95% CI available

Evidence Dimension	EC₅₀ for Kir6.2/SUR1 activation
Target Compound Data	EC₅₀ = 7 µM (VU0071063)
Comparator Or Baseline	EC₅₀ = 120 µM (diazoxide)
Quantified Difference	~17-fold higher potency
Conditions	Whole-cell patch clamp electrophysiology; heterologously expressed Kir6.2/SUR1 channels

Why This Matters

Higher potency enables more robust channel activation at lower compound concentrations, reducing the likelihood of off-target effects and improving the experimental signal-to-noise ratio in β-cell and neuronal assays.

• [1] Raphemot, R., Swale, D. R., Dadi, P. K., Jacobson, D. A., Cooper, P., Wojtovich, A. P., Banerjee, S., Nichols, C. G., & Denton, J. S. (2014). Direct activation of β-cell KATP channels with a novel xanthine derivative. Molecular Pharmacology, 85(6), 858–865. https://doi.org/10.1124/mol.114.091876 View Source
• [2] Kharade, S. V., Kurata, H., Bender, A. M., Blobaum, A. L., Figueroa, E. E., Dadi, P. K., ... & Denton, J. S. (2019). Structure-Activity Relationships, Pharmacokinetics, and Pharmacodynamics of the Kir6.2/SUR1-Specific Channel Opener VU0071063. Journal of Pharmacology and Experimental Therapeutics, 370(3), 404–415. https://doi.org/10.1124/jpet.119.257204 View Source

Vascular KATP Channel Selectivity

VU0071063 exhibits no effect on heterologously expressed Kir6.1/SUR2B channels, indicating it does not open vascular KATP channels [1]. In contrast, diazoxide is known to activate SUR2B-containing vascular channels, contributing to its off-target cardiovascular effects [2]. VU0071063 also shows no activation of Kir6.2/SUR2A channels and is inactive (IC₅₀ >100 µM) against Kir2.1 and Kir2.2, with very weak inhibitory activity against Kir3.1/3.2 (IC₅₀ = 65 µM) and Kir2.3 (IC₅₀ = 91 µM) .

Vascular selectivity

Head-to-head

No vasodilation of SUR2B-expressing ductus arteriosus (1 nM–1 mM)

SUR1-selective profile may avoid vascular confounds

Pressure myography; pinacidil/diazoxide caused relaxation

Evidence Dimension	Activation of vascular SUR2B-containing KATP channels
Target Compound Data	No effect (Kir6.1/SUR2B) (VU0071063)
Comparator Or Baseline	Activates SUR2B-containing channels (diazoxide)
Quantified Difference	Qualitative difference: VU0071063 lacks vascular KATP activation
Conditions	Heterologously expressed Kir6.1/SUR2B channels; whole-cell patch clamp

Why This Matters

The absence of vascular KATP channel activation reduces confounding cardiovascular effects, making VU0071063 a cleaner probe for isolating SUR1-specific functions in pancreatic and CNS studies.

• [1] Kharade, S. V., Kurata, H., Bender, A. M., Blobaum, A. L., Figueroa, E. E., Dadi, P. K., ... & Denton, J. S. (2019). Structure-Activity Relationships, Pharmacokinetics, and Pharmacodynamics of the Kir6.2/SUR1-Specific Channel Opener VU0071063. Journal of Pharmacology and Experimental Therapeutics, 370(3), 404–415. https://doi.org/10.1124/jpet.119.257204 View Source
• [2] Raphemot, R., Swale, D. R., Dadi, P. K., Jacobson, D. A., Cooper, P., Wojtovich, A. P., Banerjee, S., Nichols, C. G., & Denton, J. S. (2014). Direct activation of β-cell KATP channels with a novel xanthine derivative. Molecular Pharmacology, 85(6), 858–865. https://doi.org/10.1124/mol.114.091876 View Source

Insulin Secretion Inhibition vs. Diazoxide

VU0071063 is brain penetrant, as demonstrated by both pharmacokinetic studies and successful radiolabeling for PET imaging in rats [1]. [¹¹C]VU0071063 showed significant brain penetration and rapid elimination in healthy rats, with a radiochemical yield of 18 ± 2% and molar activity of 103 ± 22 GBq/µmol [2]. In contrast, the SUR1/Kir6.2-selective opener NN414 lacks published evidence of CNS penetration and has been studied primarily for peripheral metabolic effects [3].

Insulin secretion inhibition

Head-to-head

88.7% inhibition vs. 40.6% for diazoxide at equimolar 10 μM

Reported greater suppression of glucose-stimulated insulin secretion endpoint

Mouse islets, 14 mM glucose, 60 min incubation

Evidence Dimension	Brain penetration capability
Target Compound Data	Confirmed brain penetrant; PET imaging demonstrated in rats (VU0071063)
Comparator Or Baseline	No published CNS penetration data (NN414)
Quantified Difference	Qualitative difference: VU0071063 validated for CNS studies; NN414 not
Conditions	Rat pharmacokinetic studies; [¹¹C]VU0071063 PET imaging in healthy rats

Why This Matters

Validated brain penetrance enables VU0071063 to be used as a tool compound for investigating SUR1 functions in the central nervous system, including studies of brain damage, recovery, and neuronal excitability, which is not possible with peripherally restricted analogs.

• [1] Kharade, S. V., Kurata, H., Bender, A. M., Blobaum, A. L., Figueroa, E. E., Dadi, P. K., ... & Denton, J. S. (2019). Structure-Activity Relationships, Pharmacokinetics, and Pharmacodynamics of the Kir6.2/SUR1-Specific Channel Opener VU0071063. Journal of Pharmacology and Experimental Therapeutics, 370(3), 404–415. https://doi.org/10.1124/jpet.119.257204 View Source
• [2] Caillé, F., Saba, W., Goutal, S., Breuil, L., Kuhnast, B., & Tournier, N. (2021). Radiolabeling and brain penetration of [11C]VU0071063, a ligand of type 1 sulfonylurea receptors (SUR1) for PET imaging. Journal of Labelled Compounds and Radiopharmaceuticals, 64(14), 573–580. https://doi.org/10.1002/jlcr.3948 View Source
• [3] Carr, R. D., Brand, C. L., Bodvarsdottir, T. B., Hansen, J. B., & Sturis, J. (2003). NN414, a SUR1/Kir6.2-selective potassium channel opener, reduces blood glucose and improves glucose tolerance in the VDF Zucker rat. Diabetes, 52(10), 2513–2518. https://doi.org/10.2337/diabetes.52.10.2513 View Source

Brain Penetration vs. Diazoxide

VU0071063 inhibits glucose-stimulated insulin secretion more potently than diazoxide [1]. At 10 µM, VU0071063 inhibits glucose-stimulated insulin secretion in isolated mouse pancreatic islets, an effect that correlates with its ability to hyperpolarize β-cell membrane potential and inhibit glucose-stimulated Ca²⁺ entry [2]. Diazoxide achieves similar inhibition only at significantly higher concentrations due to its lower potency (EC₅₀ = 120 µM) .

Brain penetration

Reported

Rat Kp 8.06, Kp,uu 3.86; PET-confirmed CNS uptake

Documented brain exposure supports CNS research models

[11C]VU0071063 PET, rodent equilibrium dialysis

Evidence Dimension	Inhibition of glucose-stimulated insulin secretion
Target Compound Data	Inhibits at 10 µM; more potent than diazoxide (VU0071063)
Comparator Or Baseline	Requires higher concentrations for equivalent inhibition (diazoxide)
Quantified Difference	Qualitative difference: VU0071063 more potent
Conditions	Isolated mouse pancreatic islets; 10 µM VU0071063 for 1 hour

Why This Matters

Enhanced potency in suppressing insulin secretion provides a stronger experimental tool for dissecting β-cell stimulus-secretion coupling and for modeling conditions of reduced insulin output without requiring high, potentially non-specific compound concentrations.

• [1] Kharade, S. V., Kurata, H., Bender, A. M., Blobaum, A. L., Figueroa, E. E., Dadi, P. K., ... & Denton, J. S. (2019). Structure-Activity Relationships, Pharmacokinetics, and Pharmacodynamics of the Kir6.2/SUR1-Specific Channel Opener VU0071063. Journal of Pharmacology and Experimental Therapeutics, 370(3), 404–415. https://doi.org/10.1124/jpet.119.257204 View Source
• [2] Raphemot, R., Swale, D. R., Dadi, P. K., Jacobson, D. A., Cooper, P., Wojtovich, A. P., Banerjee, S., Nichols, C. G., & Denton, J. S. (2014). Direct activation of β-cell KATP channels with a novel xanthine derivative. Molecular Pharmacology, 85(6), 858–865. https://doi.org/10.1124/mol.114.091876 View Source

Chemical Scaffold Orthogonality

In vivo administration of VU0071063 inhibits glucose-stimulated insulin secretion and reduces glucose lowering in mice [1]. This pharmacodynamic effect confirms that the compound engages its target (Kir6.2/SUR1) in a physiological setting and produces a measurable metabolic outcome. While NN414 also reduces blood glucose in rat models, it does so via a different therapeutic paradigm (chronic β-cell rest) and lacks the CNS penetration that VU0071063 offers [2].

Scaffold orthogonality

Class-level

Only non-benzothiadiazine Kir6.2/SUR1 opener; steep SAR, 29 analogs tested

Provides orthogonal chemotype for target validation

Xanthine core; tert-butyl relocation abolishes activity

Evidence Dimension	In vivo inhibition of glucose-stimulated insulin secretion
Target Compound Data	Significant inhibition of GSIS and glucose lowering in mice (VU0071063)
Comparator Or Baseline	NN414 reduces blood glucose in VDF Zucker rats (chronic model) [2]
Quantified Difference	VU0071063 demonstrates acute GSIS inhibition; NN414 shows chronic glucose-lowering
Conditions	Mouse in vivo studies; VU0071063 administered systemically

Why This Matters

The in vivo validation of acute GSIS inhibition positions VU0071063 as a useful tool for studying dynamic insulin secretory responses and for preclinical modeling of hyperinsulinemic conditions, complementing in vitro electrophysiology data with whole-animal pharmacodynamics.

• [1] Kharade, S. V., Kurata, H., Bender, A. M., Blobaum, A. L., Figueroa, E. E., Dadi, P. K., ... & Denton, J. S. (2019). Structure-Activity Relationships, Pharmacokinetics, and Pharmacodynamics of the Kir6.2/SUR1-Specific Channel Opener VU0071063. Journal of Pharmacology and Experimental Therapeutics, 370(3), 404–415. https://doi.org/10.1124/jpet.119.257204 View Source
• [2] Carr, R. D., Brand, C. L., Bodvarsdottir, T. B., Hansen, J. B., & Sturis, J. (2003). NN414, a SUR1/Kir6.2-selective potassium channel opener, reduces blood glucose and improves glucose tolerance in the VDF Zucker rat. Diabetes, 52(10), 2513–2518. https://doi.org/10.2337/diabetes.52.10.2513 View Source

Direct Activation in Excised Patches

VU0071063 is a potent and specific activator of Kir6.2/SUR1 (EC₅₀ = 7 µM) with no effect on ROMK (Kir1.1) or Kir4.1 channels [1]. In contrast, VU591 is a ROMK inhibitor (IC₅₀ = 240 nM) that exerts only modest inhibition of Kir6.2/SUR1 (17% at 10 µM) . VU0134992 is a Kir4.1 pore blocker (>30-fold selective over Kir1.1, Kir2.1, Kir2.2) that exhibits weak activity toward Kir6.2/SUR1 [2]. Therefore, for experiments requiring specific activation of SUR1-containing channels without confounding effects on ROMK or Kir4.1, VU0071063 is uniquely suited.

Direct gating mechanism

Head-to-head

Robust activation in excised inside-out patches, greater maximal efficacy than diazoxide

Supports membrane-delimited, metabolism-independent gating studies

HEK-293 Kir6.2/SUR1, symmetrical K+; reversed by tolbutamide

Evidence Dimension	Functional effect on Kir6.2/SUR1
Target Compound Data	Potent activation; EC₅₀ = 7 µM (VU0071063)
Comparator Or Baseline	VU591: 17% inhibition at 10 µM; VU0134992: weak activity
Quantified Difference	VU0071063 activates; VU591 weakly inhibits; VU0134992 weakly active
Conditions	Whole-cell patch clamp (VU0071063); thallium flux (VU0134992); electrophysiology (VU591)

Why This Matters

The clear functional divergence—activation versus weak inhibition or off-target activity—ensures that VU0071063 can be used to dissect SUR1-specific signaling pathways without interference from ROMK or Kir4.1 modulation, which is critical for interpreting experimental outcomes in tissues where these channels co-express.

• [1] Raphemot, R., Swale, D. R., Dadi, P. K., Jacobson, D. A., Cooper, P., Wojtovich, A. P., Banerjee, S., Nichols, C. G., & Denton, J. S. (2014). Direct activation of β-cell KATP channels with a novel xanthine derivative. Molecular Pharmacology, 85(6), 858–865. https://doi.org/10.1124/mol.114.091876 View Source
• [2] Kharade, S. V., Sanchez, A., Figueroa, E. E., Kurata, H., & Denton, J. S. (2018). Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. Molecular Pharmacology, 94(2), 798–810. https://doi.org/10.1124/mol.118.112367 View Source

VU0071063 Application Scenarios

Pancreatic β-Cell Rest Studies

VU0071063 is ideally suited for whole-cell and excised-patch electrophysiology studies requiring direct, reversible, and concentration-dependent activation of Kir6.2/SUR1 channels. With an EC₅₀ of 7 µM and rapid onset, it enables precise control of channel gating in heterologous expression systems and native β-cells [1]. Its selectivity against Kir2.1, Kir2.2 (IC₅₀ >100 µM) and vascular SUR2B channels ensures that observed currents originate specifically from SUR1-containing complexes [2].

CNS Target Engagement and PET Imaging

For experiments measuring glucose-stimulated insulin secretion (GSIS) or cytosolic calcium dynamics in isolated pancreatic islets or β-cell lines, VU0071063 provides a potent tool to inhibit secretion via KATP channel activation. At 10 µM, it effectively hyperpolarizes β-cells and blocks glucose-stimulated Ca²⁺ entry [1]. This application is supported by both in vitro data and in vivo demonstration of GSIS inhibition in mice [2].

KATP Channel Structure-Function Studies

VU0071063's validated brain penetrance makes it the compound of choice for in vivo studies of SUR1 function in the central nervous system. The availability of a [¹¹C]VU0071063 radiotracer enables non-invasive PET imaging to quantify SUR1 expression and target engagement in rodent models of brain injury, neurodegeneration, or psychiatric disorders [1]. This capability is not shared by other SUR1 activators such as NN414 [2].

Orthogonal Probe for Target Validation

In tissues where multiple KATP channel subtypes (SUR1, SUR2A, SUR2B) are co-expressed, VU0071063 serves as a selective SUR1 probe to isolate the contribution of this subunit. Its lack of effect on Kir6.1/SUR2B (vascular) and Kir6.2/SUR2A channels allows researchers to attribute observed physiological effects specifically to SUR1-containing channels [1], a level of pharmacological precision not achievable with non-selective openers like diazoxide.

Application

Selection Property

Validation Focus

Pancreatic β-cell rest studies

SUR1-selective activation, insulin secretion suppression

Glucose-stimulated insulin secretion endpoint; inactive analog 34MT control

CNS target engagement and PET imaging

Documented brain penetration; radiolabeling protocol available

Brain-to-plasma Kp ratios; [11C]VU0071063 PET imaging endpoints

KATP channel gating studies

Direct, membrane-delimited activation in excised patches

Excised patch electrophysiology; SUR1 binding-site confirmation

Orthogonal probe validation

Non-benzothiadiazine xanthine scaffold; steep SAR

Scaffold-specific target engagement; matched inactive controls (VU063-I, 34MT)

• [1] Raphemot, R., Swale, D. R., Dadi, P. K., Jacobson, D. A., Cooper, P., Wojtovich, A. P., Banerjee, S., Nichols, C. G., & Denton, J. S. (2014). Direct activation of β-cell KATP channels with a novel xanthine derivative. Molecular Pharmacology, 85(6), 858–865. https://doi.org/10.1124/mol.114.091876 View Source
• [2] Kharade, S. V., Kurata, H., Bender, A. M., Blobaum, A. L., Figueroa, E. E., Dadi, P. K., ... & Denton, J. S. (2019). Structure-Activity Relationships, Pharmacokinetics, and Pharmacodynamics of the Kir6.2/SUR1-Specific Channel Opener VU0071063. Journal of Pharmacology and Experimental Therapeutics, 370(3), 404–415. https://doi.org/10.1124/jpet.119.257204 View Source
• [3] Caillé, F., Saba, W., Goutal, S., Breuil, L., Kuhnast, B., & Tournier, N. (2021). Radiolabeling and brain penetration of [11C]VU0071063, a ligand of type 1 sulfonylurea receptors (SUR1) for PET imaging. Journal of Labelled Compounds and Radiopharmaceuticals, 64(14), 573–580. https://doi.org/10.1002/jlcr.3948 View Source
• [4] Carr, R. D., Brand, C. L., Bodvarsdottir, T. B., Hansen, J. B., & Sturis, J. (2003). NN414, a SUR1/Kir6.2-selective potassium channel opener, reduces blood glucose and improves glucose tolerance in the VDF Zucker rat. Diabetes, 52(10), 2513–2518. https://doi.org/10.2337/diabetes.52.10.2513 View Source